Cas no 2171802-41-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid
• CAS No: 2171802-41-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6055968
• PubChem ID: 165805786
• Update Time: 2025-07-19

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid
• 2171802-41-6
• EN300-1510483
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]-4-methylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-27(2,3)23(16-24(31)30-28(4,5)15-14-25(32)33)29-26(34)35-17-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,22-23H,14-17H2,1-5H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： YLCHQJSPFLBTFH-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NC(C)(C)CCC(=O)O)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid

Research Brief on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid (CAS: 2171802-41-6)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid (CAS: 2171802-41-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Its Fmoc-protected amino acid derivative is particularly valuable in solid-phase peptide synthesis (SPPS), enabling the efficient construction of complex peptides with high purity and yield.

Recent studies have explored the applications of this compound in the development of novel therapeutics, including targeted drug delivery systems and bioactive peptides. Researchers have highlighted its role in enhancing the stability and bioavailability of peptide-based drugs, addressing longstanding challenges in peptide therapeutics. The compound's ability to facilitate the incorporation of non-natural amino acids into peptide chains further expands its utility in designing next-generation biopharmaceuticals.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid to synthesize a series of peptide inhibitors targeting protein-protein interactions involved in cancer progression. The study demonstrated that the compound's structural rigidity and compatibility with SPPS protocols significantly improved the synthesis efficiency and biological activity of the resulting peptides. These findings underscore its potential as a versatile building block in peptide-based drug discovery.

Another key area of research involves the compound's application in the development of peptide-conjugated nanoparticles for targeted therapy. A recent preprint on bioRxiv detailed the use of this Fmoc-protected amino acid derivative to functionalize nanoparticle surfaces, enabling precise delivery of chemotherapeutic agents to tumor sites. The study reported enhanced tumor penetration and reduced off-target effects, highlighting the compound's role in advancing precision medicine.

Ongoing investigations are also exploring the compound's potential in neurodegenerative disease research. Preliminary data from a 2024 study suggest that derivatives of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid may serve as scaffolds for developing peptide-based inhibitors of amyloid aggregation, a hallmark of Alzheimer's disease. These findings open new avenues for therapeutic intervention in neurodegenerative disorders.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid (CAS: 2171802-41-6) represents a valuable tool in modern pharmaceutical research. Its applications span from peptide synthesis to drug delivery systems and neurodegenerative disease therapeutics. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in the development of innovative biopharmaceuticals.